Cas no 1795483-98-5 (2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide
• CAS No: 1795483-98-5
• MF: C₁₄H₂₀BrNO₃S
• MW: 362.282502174377
• CID: 5405144
• Update Time: 2025-06-10

2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzenesulfonamide
• 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H20BrNO3S/c15-12-8-4-5-9-14(12)20(18,19)16-10-13(17)11-6-2-1-3-7-11/h4-5,8-9,11,13,16-17H,1-3,6-7,10H2
• InChI Key： KEHIKENLZHXNCE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2CCCCC2)O)(=O)=O)=CC=CC=C1Br

Additional information on 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide

Professional Introduction to 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide (CAS No. 1795483-98-5)

2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1795483-98-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including a bromine substituent, an N-substituted amide group, and a cyclohexyl moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide moiety in the molecular structure is particularly noteworthy. The presence of the hydroxyethyl group attached to the cyclohexyl ring introduces a polar region that can enhance solubility and interact favorably with biological targets. This feature is crucial for drug design, as it allows the compound to penetrate biological membranes more effectively and engage with target proteins or enzymes. Additionally, the benzenesulfonamide group contributes to the molecule's stability and reactivity, providing a scaffold for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide with various biological targets. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The bromine substituent, in particular, has been shown to enhance binding affinity by participating in halogen bonding interactions, a mechanism that is increasingly recognized for its role in drug design.

In vitro studies have demonstrated that 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound has the potential to reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases. Furthermore, preliminary data suggest that it may also possess antioxidant properties, further enhancing its therapeutic value.

The< strong>cyclohexyl group in the molecule contributes to its overall stability and bioavailability. Cycloalkyl groups are known to improve metabolic stability by resisting enzymatic degradation, which is a critical factor in drug development. This stability ensures that the compound remains active in vivo for longer periods, increasing its efficacy. Additionally, the hydroxyethyl chain provides a flexible region that can adapt to different binding environments, enhancing the compound's ability to interact with biological targets.

Recent research has also explored the potential of 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide as a lead compound for drug discovery. By leveraging structure-based drug design techniques, researchers have been able to optimize its pharmacophore for improved binding affinity and selectivity. These efforts have led to the identification of derivatives with enhanced therapeutic profiles, opening up new avenues for treating various diseases.

The synthesis of 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it introduces the halogen substituent that plays a key role in biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

The< strong>CAS number 1795483-98-5 serves as a unique identifier for this compound, facilitating its recognition and use in research and industrial applications. This standardized nomenclature system ensures that scientists around the world can accurately refer to and utilize this compound without ambiguity. As research continues to uncover new applications for 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide, its significance in pharmaceutical development is likely to grow.

In conclusion, 2-bromo-N-(2-cyclohexyl-2-hydroxyethyl)benzene-1-sulfonamide is a versatile chemical entity with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research progresses, this compound is expected to play an important role in addressing unmet medical needs across various therapeutic areas.